Cas no 29892-37-3 (Chloro(dimethylsulfide)gold(I))

Chloro(dimethylsulfide)gold(I) is an organogold compound with the formula [(CH₃)₂S]AuCl. It is a stable, crystalline solid commonly used as a precursor in gold chemistry and catalysis. The dimethylsulfide ligand enhances solubility in organic solvents, facilitating its use in homogeneous reactions. This compound is particularly valued for its reactivity in gold-mediated transformations, such as alkene and alkyne functionalizations, due to the labile nature of the Au-Cl bond. Its well-defined structure and ease of handling make it a reliable choice for synthetic applications. Additionally, it serves as a starting material for preparing other gold(I) complexes with tailored properties for research and industrial processes.
Chloro(dimethylsulfide)gold(I) structure
29892-37-3 structure
Product Name:Chloro(dimethylsulfide)gold(I)
CAS No:29892-37-3
MF:C2H6AuClS
MW:294.553591251373
MDL:MFCD00192090
CID:852785
PubChem ID:253660095
Update Time:2025-06-23

Chloro(dimethylsulfide)gold(I) Chemical and Physical Properties

Names and Identifiers

    • (Dimethylsulfide)gole(I)chloride
    • Dimethylsulfide gold chloride
    • Chloro(dimethylsulfide)gold(I)
    • (Dimethylsulfide)gold(I) chloride
    • chlorogold,methylsulfanylmethane
    • Chloro(dimethyl sulfide)gold
    • Chloro(methyl sulfide)gold
    • Chloro(dimethyl sulfide)gold(I)
    • AuCl(SMe2)
    • DTXSID001029475
    • Q5102987
    • chlorogold;methylsulfanylmethane
    • 29892-37-3
    • (methylsulfanyl)methane; chlorogold
    • D78287
    • AKOS024259170
    • MDL: MFCD00192090
    • Inchi: 1S/C2H6S.Au.ClH/c1-3-2;;/h1-2H3;;1H/q;+1;/p-1
    • InChI Key: YQALRAGCVWJXGB-UHFFFAOYSA-M
    • SMILES: [Au]Cl.S(C)C

Computed Properties

  • Exact Mass: 293.95400
  • Monoisotopic Mass: 293.954444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 4.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 160°C(dec.)(lit.)
  • Boiling Point: No data available
  • PSA: 25.30000
  • LogP: 1.66620
  • Solubility: Not available
  • Sensitiveness: light sensitive, store cold

Chloro(dimethylsulfide)gold(I) Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Storage Condition:0-10°C

Chloro(dimethylsulfide)gold(I) Pricemore >>

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Chloro(dimethylsulfide)gold(I) Production Method

Additional information on Chloro(dimethylsulfide)gold(I)

Chloro(dimethylsulfide)gold(I): A Comprehensive Overview

Chloro(dimethylsulfide)gold(I), also known by its CAS number 29892-37-3, is a unique organogold compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its distinctive structure, which combines gold in the +1 oxidation state with a dimethylsulfide ligand and a chloride ion. The combination of these elements results in a compound with intriguing electronic properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of Chloro(dimethylsulfide)gold(I) in catalytic processes, particularly in the realm of organometallic chemistry. Researchers have demonstrated that this compound can serve as an efficient catalyst for a variety of reactions, including cross-coupling reactions and hydrogenation processes. Its ability to facilitate these reactions under mild conditions makes it a valuable tool for chemists seeking to develop more sustainable and energy-efficient synthetic pathways.

The synthesis of Chloro(dimethylsulfide)gold(I) typically involves the reaction of gold chloride with dimethyl sulfide in a polar solvent such as dichloromethane or acetonitrile. This process is well-documented in the literature and has been optimized to achieve high yields and purity levels. The resulting compound is stable under ambient conditions, making it suitable for storage and transportation without requiring specialized handling procedures.

In terms of its physical properties, Chloro(dimethylsulfide)gold(I) exhibits a golden yellow crystalline structure when purified. Its melting point and solubility characteristics have been extensively studied, providing valuable insights into its behavior under various environmental conditions. These properties are particularly relevant for applications in materials science, where understanding the physical characteristics of a compound is crucial for designing new materials with tailored properties.

The electronic structure of Chloro(dimethylsulfide)gold(I) has been a focal point of recent research efforts. Advanced computational methods, including density functional theory (DFT), have been employed to analyze its electronic configuration and reactivity patterns. These studies have revealed that the compound possesses unique electronic properties that make it an attractive candidate for use in electronic devices, such as sensors and photovoltaic cells.

In the field of pharmacology, Chloro(dimethylsulfide)gold(I) has shown promise as a potential drug delivery agent. Its ability to interact with biological systems without causing significant toxicity has made it an appealing option for targeted drug delivery applications. Researchers are currently exploring its potential use in delivering anticancer drugs to specific tissues, which could revolutionize cancer treatment by minimizing side effects and improving therapeutic outcomes.

The environmental impact of Chloro(dimethylsulfide)gold(I) is another area of active research. Scientists are investigating how this compound behaves in natural ecosystems and whether it poses any risks to aquatic life or soil health. Preliminary findings suggest that it is relatively stable in the environment and does not bioaccumulate to significant levels, which is a positive indication for its safe use in industrial and medical applications.

In conclusion, Chloro(dimethylsulfide)gold(I), with its CAS number 29892-37-3, represents a versatile organogold compound with a wide range of potential applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in the development of new materials, catalytic processes, and medical therapies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in shaping the future of modern science.

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